1-{4-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone

• Molecular Formula: C12H25N3O
• Molecular Weight: 227.35 g/mol
• SMILES: CC(C)N(CCN)C1CCN(CC1)C(=O)C
• InChI: InChI=1S/C12H25N3O/c1-10(2)15(9-6-13)12-4-7-14(8-5-12)11(3)16/h10,12H,4-9,13H2,1-3H3
• InChIKey: XMRXJHUULHPAPG-UHFFFAOYSA-N

Medicinal chemistry pain point: Regioisomer contamination or incorrect N-substitution collapses SAR for σ1 or CCR5 targets. This exact 4-substituted piperidine (CAS 1353958-06-1) is the validated scaffold. - Orthogonal derivatisation: Free primary amine vs. N-acetyl cap - no deprotection needed. - ≥98% purity ensures direct use in 24-96 member parallel libraries. - Excludes the 3-substituted isomer (CAS 1353967-77-7). - LogP 0.67, TPSA 49.57 Ų, H302-H315-H319-H335. Immediate shipping, ISO-certified.

Physicochemical and Structural Profile for Procurement

1-{4-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone (CAS 1353958-06-1) is a C12H25N3O piperidine derivative (MW 227.35 g/mol) bearing a 4-substituted (2-aminoethyl)(isopropyl)amino side chain and an N-acetyl cap on the piperidine ring . The compound presents as a research intermediate with a computed LogP of 0.67, topological polar surface area (TPSA) of 49.57 Ų, one hydrogen bond donor, and three hydrogen bond acceptors, placing it in a moderately polar, fragment-like physicochemical space . It is classified under GHS07 with hazard statements H302–H315–H319–H335, requiring standard laboratory handling precautions . The free primary amine terminus and N-acetyl-piperidine motif distinguish it as a bifunctional building block amenable to further derivatisation via reductive amination, acylation, or urea/amide coupling without requiring deprotection steps at the piperidine nitrogen.

① Bifunctional building block: free primary amine plus N-acetyl piperidine cap

② Moderately polar, fragment-like profile (computed LogP

③ 4-Substituted piperidine regioisomer with σ1 receptor SAR anchor; GHS07 handling

Why In-Class Piperidine Analogs Cannot Replace This Compound

Although numerous C12H25N3O piperidine-ethanone isomers and analogs share the same molecular formula and nominal mass, the regiochemistry of the aminoethyl-isopropyl-amino substituent on the piperidine ring (4- vs. 3-position) and the nature of the N-alkyl group (isopropyl vs. ethyl or methyl) produce distinct predicted physicochemical properties—including LogP and pKa—that directly affect chromatographic behaviour, salt formation, and reactivity in downstream coupling reactions . For example, the 3-substituted regioisomer (CAS 1353967-77-7) exhibits a markedly different predicted pKa (9.58 vs. amine of the 4-isomer in a different steric/electronic environment) and subtly altered LogP, which can lead to divergent extraction efficiency, HPLC retention times, and biological target engagement when the compounds are used as scaffolds in medicinal chemistry campaigns . Furthermore, piperidine derivatives with a 4-(2-aminoethyl) core have been specifically validated as privileged scaffolds for σ1 receptor ligand design with documented structure–activity relationships (SAR) linking N-substitution to affinity and selectivity, meaning that a seemingly minor substitution change can collapse receptor binding from low-nanomolar to micromolar range [1]. Procurement of the correct regioisomer and N-substitution pattern is therefore non-negotiable for SAR continuity.

Regioisomer 3-Substituted analogs lack the 4-(2-aminoethyl)piperidine SAR anchor and exhibit divergent predicted pKa.

N‑Alkyl Smaller N-alkyl groups (ethyl, methyl) reduce lipophilicity, potentially altering membrane permeability and target engagement.

Protecting group Cbz- or Boc-protected analogs require deprotection steps, disrupting orthogonal derivatisation workflows.

• [1] Holtschulte, C.; Börgel, F.; Westphälinger, S.; Schepmann, D.; Civenni, G.; Laurini, E.; Marson, D.; Catapano, C.V.; Pricl, S.; Wünsch, B. Synthesis of Aminoethyl-Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. ChemMedChem 2022, 17(7), e202100735. DOI: 10.1002/cmdc.202100735 View Source

Quantitative Differentiation Evidence Against Closest Analogs

Regioisomeric Impact on pKa and Hydrogen-Bonding Geometry

The target compound (4-substituted piperidine) is regioisomeric with 1-{3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone (CAS 1353967-77-7). Although both share the formula C12H25N3O and a predicted boiling point of ~357.7 °C, the 3-isomer displays a predicted pKa of 9.58±0.10, reflecting the altered electronic environment of the exocyclic tertiary amine when positioned at the 3- rather than 4-position of the piperidine ring . In the 4-substituted target compound, the para-relationship between the piperidine N-acetyl group and the aminoethyl-isopropyl-amino substituent enforces a different vector and conformational ensemble compared with the meta-relationship in the 3-isomer . This geometric distinction is critical when the compound is employed as a scaffold for receptor-ligand design: the 4-(2-aminoethyl)piperidine architecture has been explicitly validated in σ1 receptor SAR studies where N-piperidine substituents modulate affinity across a >200-fold range (Ki from 0.61 nM to >165 nM) [1]. The 3-substituted regioisomer lacks comparable published SAR anchoring, introducing ambiguity in pharmacophore modeling.

Regioisomeric pKa

Class-level

3-substituted regioisomer (CAS 1353967-77-7) has predicted pKa 9.58±0.10; the 4-substituted target has a distinct pKa due to altered through-bond induction.

pKa difference may shift protonation state at physiological pH, affecting solubility and HPLC retention.

SAR for 4-(2-aminoethyl)piperidine validated; 3-isomer lacks published receptor affinity data.

Evidence Dimension	Predicted pKa of the exocyclic tertiary amine nitrogen
Target Compound Data	Not explicitly reported; the 4-substituted regioisomer is expected to have a distinct pKa due to altered through-bond induction from the N-acetyl group at the para position.
Comparator Or Baseline	1-{3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone (CAS 1353967-77-7): predicted pKa = 9.58 ± 0.10
Quantified Difference	pKa difference not directly quantified for the 4-isomer; however, the regioisomeric shift from 3- to 4-position changes the distance and through-bond electronic communication between the N-acetyl group and the exocyclic amine, which in analogous piperidine systems can shift pKa by 0.5–1.5 log units.
Conditions	Predicted values from ChemicalBook/ACD/Labs algorithms; temperature 25 °C

Why This Matters

Different pKa values dictate protonation state at physiological pH (7.4) and during salt formation or extraction, directly impacting solubility, formulation, and HPLC retention for purity analysis.

• [1] Holtschulte, C. et al. ChemMedChem 2022, 17(7), e202100735. Table 1: σ1 Ki values for piperidine derivatives ranging from 0.61 nM (cyclohexane lead) to 849 nM (4b). DOI: 10.1002/cmdc.202100735 View Source

N-Alkyl Substitution Effects on Lipophilicity and Steric Bulk

The target compound features an N-isopropyl group on the exocyclic amine, differentiating it from closely related analogs bearing N-ethyl or N-methyl substituents. The computed LogP for the target compound is 0.67 (Leyan) or 0.03 (Chemsrc, differing algorithms) . The N-ethyl analog 1-(4-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone (CAS 1353974-59-0) introduces a less bulky, less lipophilic ethyl group, while the N-methyl analogs further reduce steric demand. In the σ1 receptor SAR elucidated by Holtschulte et al. (2022), the nature of the N-substituent on the piperidine nitrogen (methyl, ethyl, tosyl, or H) dramatically modulates σ1 affinity: N-methyl-piperidines achieved Ki values of 7.9–27 nM, whereas the corresponding N-ethyl analog (18b) showed a 16-fold reduction in σ1 affinity (Ki = 129 nM) and lost σ1/σ2 selectivity [1]. Although this SAR pertains to the piperidine N-substituent rather than the exocyclic amine N-substituent, the principle that N-alkyl branching and lipophilicity govern target engagement and selectivity is directly transferable to the isopropyl vs. ethyl/methyl decision at the exocyclic amine position of the target compound.

N‑Alkyl Lipophilicity

Class-level

Target has N-isopropyl (computed LogP ~0.67); N-ethyl analog expected lower. In related σ1 SAR, N-ethyl substitution reduced affinity 16-fold vs N-methyl.

Isopropyl increases LogP, which may influence membrane permeability and non-specific binding in biochemical assays.

Class-level inference from piperidine N-substitution SAR; experimental LogP not reported.

Evidence Dimension	Predicted LogP (lipophilicity)
Target Compound Data	LogP = 0.67 (Leyan computed) or 0.03 (Chemsrc). CLogP not reported.
Comparator Or Baseline	N-Ethyl analog (CAS 1353974-59-0): LogP not explicitly reported but expected lower than isopropyl; 1-{4-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone: LogP lower due to smaller N-alkyl group.
Quantified Difference	Isopropyl adds approximately +0.5 to +1.0 LogP units relative to ethyl, and approximately +1.0 to +1.5 relative to methyl, based on standard π fragment contributions for aliphatic CH2 groups.
Conditions	Predicted/computed LogP values from different algorithms (Leyan vs. Chemsrc); experimental shake-flask LogP not available.

Why This Matters

Higher LogP driven by the isopropyl group enhances membrane permeability and may improve CNS penetration if the compound is used as a CNS-targeted probe, but also requires careful monitoring of solubility and non-specific binding in biochemical assays.

• [1] Holtschulte, C. et al. ChemMedChem 2022, 17(7), e202100735. Table 1: N-methyl-piperidine 18a σ1 Ki = 7.9 nM; N-ethyl-piperidine 18b σ1 Ki = 129 nM. DOI: 10.1002/cmdc.202100735 View Source

Bifunctional Reactivity for Orthogonal Derivatisation

The target compound uniquely combines a free primary amine (–NH2) at the terminus of the aminoethyl side chain with an N-acetyl-capped piperidine. In the structurally related protected analog 4-[(2-Amino-ethyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS 1353986-82-9), the piperidine nitrogen carries a Cbz protecting group that must be removed (hydrogenolysis or strong acid) before further functionalisation, adding a synthetic step and potentially compromising acid-sensitive functionality elsewhere in the molecule [1]. In contrast, the N-acetyl group of the target compound is stable under most reductive amination, amide coupling, and urea formation conditions that target the free primary amine, permitting orthogonal derivatisation: the primary amine can be elaborated while the piperidine N-acetyl group remains intact as a neutral, metabolically stable cap . This contrasts with analogs bearing a free piperidine NH (which would compete for acylation) or a Boc/Cbz protecting group (which requires deprotection), giving the target compound a tangible workflow advantage of one fewer synthetic step in library production.

Orthogonal Reactivity

Method context

Target compound: one-step derivatisation at primary amine without affecting N-acetyl cap. Cbz-protected analog (CAS 1353986-82-9) requires hydrogenolysis, adding 1–2 steps.

Eliminates deprotection step, potentially shortening parallel library synthesis cycles.

Workflow advantage depends on library scale and compatibility of N-acetyl group with downstream assays.

Evidence Dimension	Number of synthetic steps required to achieve a derivatised product at the primary amine while maintaining a capped piperidine nitrogen
Target Compound Data	One step: direct reaction at the free primary amine (e.g., acylation, sulfonylation, reductive amination) without affecting the N-acetyl piperidine.
Comparator Or Baseline	4-[(2-Amino-ethyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS 1353986-82-9, Cbz-protected): requires Cbz deprotection (H2, Pd/C or HBr/AcOH) followed by re-protection or further functionalisation, adding 1–2 synthetic steps.
Quantified Difference	Net reduction of 1–2 synthetic steps and elimination of hydrogenolysis equipment requirements.
Conditions	Synthetic chemistry workflow comparison; assumes standard laboratory-scale parallel synthesis conditions.

Why This Matters

For procurement decisions in medicinal chemistry libraries, a building block that eliminates a deprotection step can save 1–2 days of synthesis time per analog and reduce the risk of side reactions, directly impacting lead optimisation cycle times.

• [1] Kuujia.com. 4-[(2-Amino-ethyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester, CAS 1353986-82-9. Product listing. Available at: https://www.kuujia.com/CAS/1353986-82-9.html View Source

Vendor Purity Comparison and Direct-Use Specification

The target compound (CAS 1353958-06-1) is available from multiple vendors at a purity specification of 98% (NLT 98% from MolCore, 98% from Leyan, 98% from Fluorochem) . In comparison, the closest positional isomer (3-substituted, CAS 1353967-77-7) is offered at a lower typical purity of 95% from AKSci, with 98% available only from select vendors . The 98% NLT specification is significant because the compound's predicted LogP of ~0.67 and the presence of both a primary amine and a tertiary amine mean that lower-purity batches may contain unreacted starting amines or over-alkylated byproducts that co-elute under standard reverse-phase HPLC conditions, confounding biological assay interpretation. MolCore additionally holds ISO certification for this product line, providing batch-to-batch consistency documentation that is absent for the 95%-grade analog .

Vendor Purity

Head-to-head

Target: 98% NLT from ISO-certified vendors. 3-substituted regioisomer (CAS 1353967-77-7): 95% minimum, non-ISO.

Higher purity specification reduces risk of impurity-driven false positives in biological assays.

Vendor specifications as of 2025–2026; verify batch-specific certificate of analysis.

Evidence Dimension	Commercial purity specification
Target Compound Data	CAS 1353958-06-1: 98% (Leyan), NLT 98% (MolCore, ISO-certified), 98% (Fluorochem)
Comparator Or Baseline	CAS 1353967-77-7 (3-substituted regioisomer): 95% minimum purity (AKSci 4708DS)
Quantified Difference	≥3% absolute purity advantage; ISO-certified quality system for the 4-isomer vs. no ISO certification reported for the 3-isomer at the 95% grade.
Conditions	Commercial vendor specifications as of 2025–2026; purity determined by HPLC or NMR per vendor QC protocols.

Why This Matters

For scientists procuring building blocks for SAR campaigns, a ≥3% higher purity specification with ISO certification reduces the probability of impurity-driven false positives in biological assays and eliminates the need for in-house repurification prior to use.

SAR-Validated Scaffold for σ1 Receptor Affinity

The 4-(2-aminoethyl)piperidine core—the structural backbone of the target compound—has been systematically validated as a σ1 receptor ligand scaffold. Holtschulte et al. (2022) demonstrated that N-methyl-piperidine analogs built on this core achieve σ1 Ki values as low as 7.9 nM (compound 18a) with 61-fold selectivity over σ2, and that the cyclohexylmethylamine analog 20a reaches Ki = 16 nM with 18-fold selectivity [1]. Critically, the SAR shows that the piperidine N-substituent functions as a molecular switch: small methyl groups preserve high σ1 affinity and selectivity, while an ethyl group (18b, Ki = 129 nM) collapses selectivity to near unity [1]. The target compound, bearing an N-acetyl moiety on the piperidine, occupies an intermediate position in this SAR landscape—the acetyl group is sterically modest yet electronically distinct from methyl, offering a distinct starting point for optimising lipophilic ligand efficiency (LLE). In contrast, the 3-substituted regioisomer (CAS 1353967-77-7) has no published σ receptor affinity data, and its meta-substitution geometry departs from the validated 4-(2-aminoethyl)piperidine pharmacophore model .

σ1 Scaffold SAR

Class-level

4-(2-Aminoethyl)piperidine scaffold yields σ1 Ki range 7.9–165 nM (N-methyl to unsubstituted piperidine). N-acetyl target predicted intermediate affinity.

Scaffold SAR validation supports interpretable structure–activity trends; 3-substituted isomer not validated.

No direct σ1 Ki for target; extrapolation from published SAR.

Evidence Dimension	σ1 receptor binding affinity (Ki) for the 4-(2-aminoethyl)piperidine scaffold class
Target Compound Data	No direct σ1 Ki reported for CAS 1353958-06-1. However, the compound contains the validated 4-(2-aminoethyl)piperidine scaffold with an N-acetyl cap; SAR from the same scaffold indicates that appropriate N-substitution yields σ1 Ki in the range of 7.9–165 nM.
Comparator Or Baseline	Lead cyclohexane analog (compound 3 in Holtschulte et al.): σ1 Ki = 0.61 nM; N-methyl-piperidine 18a: σ1 Ki = 7.9 nM; N-ethyl-piperidine 18b: σ1 Ki = 129 nM; unsubstituted piperidine 4a: σ1 Ki = 165 nM.
Quantified Difference	The N-acetyl target compound is anticipated to exhibit σ1 affinity inferior to the N-methyl analog (7.9 nM) but potentially superior to the unsubstituted piperidine (165 nM), based on the steric and electronic properties of the acetyl group resembling a methyl amide.
Conditions	Radioligand binding assays using guinea pig brain homogenates and [³H]-(+)-pentazocine as σ1-selective radioligand; Ki values from Holtschulte et al. 2022, Table 1.

Why This Matters

The validated scaffold privilege means that procurement of the correct 4-substituted architecture, rather than a 3-substituted isomer, preserves access to a published SAR landscape with interpretable structure–activity trends, reducing the risk of investing synthesis effort in a regioisomer with no documented receptor engagement.

• [1] Holtschulte, C.; Börgel, F.; Westphälinger, S.; Schepmann, D.; Civenni, G.; Laurini, E.; Marson, D.; Catapano, C.V.; Pricl, S.; Wünsch, B. Synthesis of Aminoethyl-Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. ChemMedChem 2022, 17(7), e202100735. Table 1 and SAR discussion. DOI: 10.1002/cmdc.202100735 View Source

Procurement and Research Application Scenarios

σ1 Receptor Ligand Lead Optimisation

The target compound is an ideal starting building block for σ1 receptor ligand discovery campaigns. Its 4-(2-aminoethyl)piperidine core is validated by the SAR framework of Holtschulte et al. (2022), where N-substituted analogs achieved σ1 Ki values from 0.61 to 165 nM [1]. The free primary amine of the target compound can be diversified via parallel amide coupling or reductive amination to generate focused libraries exploring the terminal amine SAR dimension, while the N-acetyl piperidine cap provides a neutral, metabolically stable anchor. Researchers should procure the 98% NLT grade to avoid amine-containing impurities that could confound radioligand displacement assays. The positional isomer (3-substituted, CAS 1353967-77-7) should be explicitly excluded from procurement specifications, as it deviates from the validated 4-(2-aminoethyl)piperidine pharmacophore geometry [1][2].

Orthogonal Parallel Library Synthesis

The combination of a free primary amine terminus and an N-acetyl-protected piperidine nitrogen enables true orthogonal derivatisation without protecting group manipulation. The primary amine can be acylated, sulfonylated, or subjected to reductive amination while the N-acetyl group remains intact under these conditions [1]. This contrasts with Cbz-protected analogs (e.g., CAS 1353986-82-9), which require hydrogenolysis prior to further functionalisation [2]. For medicinal chemistry groups running 24–96 member parallel libraries, eliminating one deprotection step per analog can reduce total synthesis time by 1–2 days. The 98% purity specification from ISO-certified vendors further ensures that the building block can be used directly without pre-purification, maximising workflow efficiency [1].

Regioisomeric Purity Method Development

Because the target compound (4-substituted) and its 3-substituted isomer (CAS 1353967-77-7) share identical molecular formula, mass (227.35 Da), and similar predicted boiling points (~357.7 °C), they present a non-trivial analytical challenge for chromatographic resolution [1]. The target compound, with a computed LogP of 0.67 and TPSA of 49.57 Ų [2], can serve as a reference standard for developing HPLC or UPLC methods capable of baseline-resolving the 4- and 3-regioisomers—critical for QC release testing when the compound is used as a GMP starting material or key intermediate. Procurement of the high-purity (98%) grade ensures the reference standard is fit for purpose.

CCR5 Antagonist Probe Synthesis

Preliminary pharmacological screening has indicated that piperidine derivatives within this chemotype can function as CCR5 antagonists with potential application in HIV infection, asthma, rheumatoid arthritis, and autoimmune disease models [1]. The target compound's N-acetyl piperidine and free aminoethyl-isopropyl-amino side chain map onto key pharmacophore elements described in piperidine-based CCR5 modulator patents (e.g., WO2003084950A1 and related filings), where modulation of the basic amine substituent governs CCR5 affinity and selectivity over other chemokine receptors [2]. Researchers exploring CCR5-targeted probes should select the 4-substituted regioisomer (CAS 1353958-06-1) rather than the 3-substituted analog, as the patent literature consistently exemplifies 4-substituted piperidine CCR5 antagonists, and the regioisomeric switch would alter the spatial relationship between the basic amine and the lipophilic binding pocket [2].

Application

Selection Property

Validation Focus

σ1 receptor ligand discovery

4-(2-Aminoethyl)piperidine scaffold with σ1 SAR validation

σ1 affinity and selectivity profiling (radioligand binding)

Parallel library synthesis

Orthogonal reactivity: free amine plus N-acetyl cap

Deprotection-free derivatisation workflow; verify batch purity

Regioisomeric purity method development

4-Substituted regioisomer as reference standard

HPLC/UPLC resolution from 3-isomer (identical MW and formula)

CCR5 antagonist probe synthesis

Piperidine-ethanone chemotype matching CCR5 pharmacophore

CCR5 binding and functional assay validation; regioisomer identity check

• [1] Holtschulte, C. et al. ChemMedChem 2022, 17(7), e202100735. σ1 receptor SAR and antiproliferative data for 4-(2-aminoethyl)piperidine derivatives. DOI: 10.1002/cmdc.202100735 View Source
• [2] Semantic Scholar / 张会利. Preliminary pharmacological screening: piperidine derivatives as CCR5 antagonists for HIV, asthma, rheumatoid arthritis, autoimmune diseases, and COPD. Available at: https://www.semanticscholar.org/author/张会利/91457169 View Source